Cas no 1993854-96-8 (4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)
4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1993854-96-8
- EN300-28277692
- 4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
- 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
-
- Inchi: 1S/C12H21NO4/c1-6-7-17-11(16)13(5)9(10(14)15)8-12(2,3)4/h6,9H,1,7-8H2,2-5H3,(H,14,15)
- InChI Key: OGHRCQYENAXIBP-UHFFFAOYSA-N
- SMILES: OC(C(CC(C)(C)C)N(C(=O)OCC=C)C)=O
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.8Ų
4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28277692-1g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 1g |
$1043.0 | 2023-09-09 | ||
| Enamine | EN300-28277692-5g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 5g |
$3023.0 | 2023-09-09 | ||
| Enamine | EN300-28277692-10g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 10g |
$4483.0 | 2023-09-09 | ||
| Enamine | EN300-28277692-0.05g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 0.05g |
$876.0 | 2025-03-19 | |
| Enamine | EN300-28277692-0.1g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 0.1g |
$917.0 | 2025-03-19 | |
| Enamine | EN300-28277692-0.25g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 0.25g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-28277692-0.5g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 0.5g |
$1001.0 | 2025-03-19 | |
| Enamine | EN300-28277692-1.0g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 1.0g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28277692-2.5g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 2.5g |
$2043.0 | 2025-03-19 | |
| Enamine | EN300-28277692-5.0g |
4,4-dimethyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid |
1993854-96-8 | 95.0% | 5.0g |
$3023.0 | 2025-03-19 |
4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
4,4-Dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}Pentanoic Acid (CAS No. 1993854-96-8): A Comprehensive Overview
4,4-Dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 1993854-96-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and derivatives, specifically those with a branched structure and a functionalized amide group. The presence of the methyl(prop-2-en-1-yloxy)carbonylamino moiety imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The molecular structure of 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is characterized by a central pentanoic acid backbone with two methyl groups at the 4-position, providing steric hindrance and influencing the compound's conformational flexibility. The amide group attached to the carboxylic acid is functionalized with a propenyl ether, which introduces additional complexity and reactivity. This combination of structural elements contributes to the compound's unique chemical behavior and potential biological activity.
In recent years, there has been increasing interest in the synthesis and characterization of compounds with similar structural motifs. For instance, a study published in the Journal of Organic Chemistry (2023) reported the development of an efficient synthetic route for 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid. The researchers utilized a palladium-catalyzed coupling reaction followed by selective functionalization steps to achieve high yields and purity. This synthetic approach not only simplifies the production process but also allows for easy modification of the compound for further optimization.
The biological activity of 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry (2023) investigated its potential as an inhibitor of protein-protein interactions (PPIs). The results showed that the compound effectively disrupted specific PPIs involved in cellular signaling pathways, suggesting its potential as a therapeutic agent for diseases characterized by aberrant PPIs, such as cancer and neurodegenerative disorders.
Another area of research focuses on the anti-inflammatory properties of 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid. A study published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that the compound exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that it inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory conditions.
The pharmacokinetic properties of 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid have also been evaluated. A study published in Pharmaceutical Research (2023) reported that the compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and low plasma protein binding. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.
In addition to its potential therapeutic applications, 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has been studied for its use as a building block in combinatorial chemistry. Its versatile functional groups allow for easy modification and conjugation with other molecules, making it a valuable tool for developing novel compounds with diverse biological activities. A recent review article in Current Topics in Medicinal Chemistry (2023) highlighted several examples of how this compound has been utilized in combinatorial libraries to identify new lead compounds for drug discovery.
The safety profile of 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is another important aspect that has been extensively investigated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.
In conclusion, 4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 1993854-96-8) is a promising compound with a unique molecular structure that offers significant potential for various applications in medicinal chemistry and drug discovery. Its distinctive chemical properties and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1993854-96-8 (4,4-dimethyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)